3-Epichromolaenide 3-Epichromolaenide 3-Epichromolaenide is a natural product found in Eupatorium chinense, Eupatorium lindleyanum, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 89913-53-1
VCID: VC0160371
InChI: InChI=1S/C22H28O7/c1-12-6-7-17(27-16(5)24)14(3)11-19-20(15(4)22(26)29-19)18(10-12)28-21(25)13(2)8-9-23/h6,8,11,17-20,23H,4,7,9-10H2,1-3,5H3
SMILES: CC1=CCC(C(=CC2C(C(C1)OC(=O)C(=CCO)C)C(=C)C(=O)O2)C)OC(=O)C
Molecular Formula: C22H28O7
Molecular Weight: 404.459

3-Epichromolaenide

CAS No.: 89913-53-1

Cat. No.: VC0160371

Molecular Formula: C22H28O7

Molecular Weight: 404.459

* For research use only. Not for human or veterinary use.

3-Epichromolaenide - 89913-53-1

Specification

Description 3-Epichromolaenide is a natural product found in Eupatorium chinense, Eupatorium lindleyanum, and other organisms with data available.
CAS No. 89913-53-1
Molecular Formula C22H28O7
Molecular Weight 404.459
IUPAC Name (9-acetyloxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl) 4-hydroxy-2-methylbut-2-enoate
Standard InChI InChI=1S/C22H28O7/c1-12-6-7-17(27-16(5)24)14(3)11-19-20(15(4)22(26)29-19)18(10-12)28-21(25)13(2)8-9-23/h6,8,11,17-20,23H,4,7,9-10H2,1-3,5H3
Standard InChI Key FOCCASNSHDSZLN-XSHHNOJZSA-N
SMILES CC1=CCC(C(=CC2C(C(C1)OC(=O)C(=CCO)C)C(=C)C(=O)O2)C)OC(=O)C
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